5-({2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}carbonyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine

• IUPAC Name: [2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazol-4-yl]-(3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl)methanone
• InChI: InChI=1S/C15H13F3N6OS/c1-8-4-12(15(16,17)18)24(22-8)14-21-11(6-26-14)13(25)23-3-2-9-10(5-23)20-7-19-9/h4,6-7H,2-3,5H2,1H3,(H,19,20)
• InChI Key: RKKOUWHIHTWTFT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(F)(F)F)C2=NC(=CS2)C(=O)N3CCC4=C(C3)NC=N4
• Molecular Formula: C15H13F3N6OS
• Molecular Weight: 382.4 g/mol

Description

The compound “5-({2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}carbonyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine” is a complex organic molecule. It contains several functional groups and rings, including a pyrazole ring, a thiazole ring, and an imidazopyridine ring. The trifluoromethyl group and the pyridine moiety are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole and thiazole rings, the introduction of the trifluoromethyl group, and the formation of the imidazopyridine ring. The exact methods would depend on the specific starting materials and the desired final product.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the various functional groups and rings in the molecule. The trifluoromethyl group, in particular, is known to have unique reactivity due to the presence of the highly electronegative fluorine atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group and the pyridine moiety, for example, would likely confer unique physicochemical properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical or agrochemical agent, its mechanism of action would likely involve interaction with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling and using it.

Future Directions

The future directions for research and development involving this compound could be vast. Given its complex structure and the presence of several functional groups and rings, it could potentially be used in a wide range of applications, from pharmaceuticals to agrochemicals.